Cas no 821772-92-3 (L-Alanine, L-leucyl-L-prolyl-L-lysyl-L-threonyl-)

• Product name: L-Alanine, L-leucyl-L-prolyl-L-lysyl-L-threonyl-
• CAS No: 821772-92-3
• MF: C₂₄H₄₄N₆O₇
• MW: 528.642166137695
• CID: 697477
• PubChem ID: 71419947

L-Alanine, L-leucyl-L-prolyl-L-lysyl-L-threonyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-leucyl-L-prolyl-L-lysyl-L-threonyl-
• (2S)-2-[[(2S,3R)-2-[[(2S)-6-amino-2-[[(2S)-1-[(2S)-2-amino-4-methylpentanoyl]pyrrolidine-2-carbonyl]amino]hexanoyl]amino]-3-hydroxybutanoyl]amino]propanoic acid
• DTXSID70839162
• 821772-92-3
• L-Leucyl-L-prolyl-L-lysyl-L-threonyl-L-alanine

• Inchi： InChI=1S/C24H44N6O7/c1-13(2)12-16(26)23(35)30-11-7-9-18(30)21(33)28-17(8-5-6-10-25)20(32)29-19(15(4)31)22(34)27-14(3)24(36)37/h13-19,31H,5-12,25-26H2,1-4H3,(H,27,34)(H,28,33)(H,29,32)(H,36,37)/t14-,15+,16-,17-,18-,19-/m0/s1
• InChI Key： AWCXDCPKDMWILC-QSMSVPEVSA-N
• SMILES： CC(C)CC(C(=O)N1CCCC1C(=O)NC(CCCCN)C(=O)NC(C(C)O)C(=O)NC(C)C(=O)O)N

Computed Properties

• Exact Mass: 528.32714776g/mol
• Monoisotopic Mass: 528.32714776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 15
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217Ų
• XLogP3: -4.7